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Compound of Interest

N-butyl-4-hydroxybenzene-1-
Compound Name:

sulfonamide
CAS No.: 3077-63-2
Cat. No.: B3382119

Get Quote

Executive Safety Summary

N-butyl-4-hydroxybenzene-1-sulfonamide (CAS: 3077-63-2) is a functionalized sulfonamide
intermediate frequently employed in medicinal chemistry and drug discovery workflows. While
valuable as a building block, it presents distinct risks regarding mucosal irritation and acute
toxicity upon ingestion.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a field-tested
operational framework. The primary safety objective is the prevention of particulate inhalation
and dermal absorption, as the compound is a solid irritant that can mobilize easily in organic
solvents.

Immediate Critical Actions:

o Respiratory Zone: All open handling of the neat solid must occur within a certified chemical
fume hood or powder containment balance enclosure.
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o Dermal Barrier: Standard nitrile gloves are sufficient for the solid; however, double-gloving is
mandatory when the compound is solvated in carriers like DMSO or Methanol.

o Decontamination: The compound is lipophilic; water alone is ineffective for cleaning. Use an
alcohol-based surfactant or organic solvent wash.

Chemical Profile & Hazard Analysis

Understanding the physicochemical nature of the target compound drives the safety protocol.

Property Specification Operational Implication

Unique identifier for waste

CAS Number 3077-63-2 i ]
tagging and inventory.
) ) High risk of dust generation
Physical State Solid (Powder) _ o
during weighing.
] ] Stable at RT; avoid high-heat
Melting Point 77-81°C ) ) o
drying without ventilation.
- Readily absorbs through skin
Solubility DMSO, Methanol, EtOAc )
when dissolved.
) Requires active attention, not
GHS Signal WARNING

just passive awareness.

GHS Hazard Classification[1][2]

e H302: Harmful if swallowed (Acute Toxicity, Oral).[1]
e H315: Causes skin irritation.[1][2]
e H319: Causes serious eye irritation.[1][2][3]

e H335: May cause respiratory irritation (Specific Target Organ Toxicity).[1][2][3]

Personal Protective Equipment (PPE) Matrix
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BENCHE

This matrix is designed to scale protection based on the energy and potential exposure of the

task.
Respiratory Hand EyelFace Body
Task Category ) . . .
Protection Protection Protection Protection
A. Storage & ) )
None required if _ o Standard Lab
Transport o Single Nitrile (4 Safety Glasses
ventilation is ) ) ] Coat
(Sealed mil) (Side shields)
) adequate.[3] (Cotton/Poly)
containers)
Fume Hood
B. Weighing & (Sash <18") or ] o Lab Coat +
) Single Nitrile (4 Safety Goggles
Transfer (Open N95 if hood ) ] o Tyvek Sleeves
) ) mil) (Tight-fitting) )
solid) unavailable (Not (optional)
recommended).
Double Nitrile
C. Solubilization (Outer: 4 mil,
) ) Safety Goggles +
& Synthesis Fume Hood Inner: 2 mil) or ] ] Lab Coat +
) ) ) ] Face Shield (if ]
(Dissolved in (Mandatory). Silver Shield® ) Chemical Apron
) splash risk)
organic solvent) for prolonged
contact.
Half-face Double Nitrile or )
) ] ] Tyvek Suit (for
D. Spill Cleanup respirator with Butyl Rubber (for -
] o Safety Goggles large quantities
(Solid or Liquid) P100/0V large solvent 100g)
>
cartridges. spills). J

Operational Handling Protocols
Workflow 1: Precision Weighing & Solubilization

The highest risk of exposure occurs during the transition from solid to solution. The following
logic flow ensures containment.

Weighing:
Use Anti-static Gun
Minimise Draft

Add Solvent:
(DMSO/MeOH)

Verify Fume Hood
(Flow > 100 fpm)

Don PPE:
Nitrile + Goggles + Coat

. econ Balance Area:
Seal Vessel Immediately i

Start: Solid Reagent
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Figure 1: Safe handling workflow for N-butyl-4-hydroxybenzene-1-sulfonamide, emphasizing
containment during the solid-to-liquid transition.

Protocol Steps:

o Engineering Setup: Ensure the fume hood is operating at a face velocity of 80—100 fpm.
Clear the workspace of unnecessary clutter to prevent turbulence.

 Static Control: Sulfonamide powders can be static-prone. Use an anti-static gun or ionizer
bar near the balance to prevent "flying" powder, which increases inhalation risk.

e Solvent Addition: When adding solvent (e.g., DMSO), do so slowly down the side of the
vessel to avoid displacing air laden with powder particles.

e Labeling: Immediately label the solution with the compound name, solvent, concentration,
and date.

Emergency Response & Decontamination
Exposure Response[4][5][6]

e Ocular: Immediately flush with eyewash station for 15 minutes. Hold eyelids open. The
compound is an irritant (H319); rapid dilution is critical to prevent corneal damage.

e Dermal:
o Solid contact:[2] Brush off gently, then wash with soap and water.

o Solution contact: Remove contaminated gloves/clothing immediately. Wash skin with soap
and water.[2][3][4] Do not use ethanol on skin, as it may enhance absorption of the
sulfonamide.

¢ Inhalation: Move to fresh air. If breathing is difficult, seek medical attention (H335).

Spill Cleanup Logic

For a small solid spill (<10 g):
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¢ |solate: Mark the area.

o Dampen: Cover the powder with a paper towel dampened with isopropyl alcohol (not water,
to prevent beading/spreading).

e Collect: Scoop up the damp material to prevent dust generation.

* Wash: Clean the surface with a detergent solution followed by an acetone or ethanol rinse to
remove lipophilic residues.

Waste Disposal & Logistics

Proper disposal prevents environmental contamination and regulatory fines.

Waste Generated

Determine State

Solid Waste Liquid Waste
(Powder/Contaminated Wipes) (Reaction Mixtures/Mother Liquors)

Solid Hazardous Waste Bin Organic Solvent Waste Carboy
Tag: Toxic, Irritant Segregate: Halogenated vs Non-Halogenated

High-Temp Incineration
(Approved Facility)

Click to download full resolution via product page

Figure 2: Decision tree for segregating N-butyl-4-hydroxybenzene-1-sulfonamide waste
streams.
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Disposal Specifications:

e Tagging: Waste containers must be clearly labeled with "N-butyl-4-hydroxybenzene-1-
sulfonamide"” and hazard codes (Irritant, Toxic).

e Segregation: Do not mix with strong oxidizers (e.qg., nitric acid waste) as sulfonamides can
react vigorously.

» Container: Use High-Density Polyethylene (HDPE) or glass containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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